4-fluoro-2-iodo-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H11FINO/c1-9-2-5-11(6-3-9)17-14(18)12-7-4-10(15)8-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: NXWSMJQODOMJSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)I
• Molecular Formula: C14H11FINO
• Molecular Weight: 355.15 g/mol

Description

4-fluoro-2-iodo-N-(4-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a potent and selective inhibitor of the protein kinase B-Raf, which plays a crucial role in the mitogen-activated protein kinase (MAPK) signaling pathway. This compound has gained significant attention in scientific research due to its potential applications in cancer therapy.

Mechanism of Action

The mechanism of action of 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide involves the inhibition of B-Raf by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation and activation of downstream targets of the 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide signaling pathway, leading to the inhibition of cell proliferation and survival.
Biochemical and Physiological Effects
In vitro studies have shown that 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide inhibits the growth of cancer cell lines with B-Raf mutations, including melanoma and colorectal cancer cells. In vivo studies in mouse models of melanoma have also shown that this compound inhibits tumor growth and prolongs survival. However, this compound has not been extensively tested in humans, and its safety and efficacy in clinical trials are not yet known.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide in lab experiments include its high selectivity for B-Raf and its potent inhibitory activity. This compound can be used to study the role of B-Raf in cancer cell proliferation and survival, as well as to identify downstream targets of the 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide signaling pathway. However, the limitations of using this compound include its potential toxicity and lack of specificity for cancer cells with B-Raf mutations.

Future Directions

For research on 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide include the optimization of its pharmacokinetic properties and the development of more potent and selective B-Raf inhibitors. Additionally, the combination of B-Raf inhibitors with other targeted therapies or immune checkpoint inhibitors may improve the efficacy of cancer therapy. Further studies are also needed to determine the safety and efficacy of B-Raf inhibitors in clinical trials and to identify biomarkers that can predict patient response to these inhibitors.

Synthesis Methods

The synthesis of 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-methylphenylamine in the presence of potassium carbonate and N,N-dimethylformamide to form the desired benzamide derivative. The final step involves the reaction of the benzamide derivative with iodine monochloride and potassium carbonate to introduce the iodine and fluorine atoms into the molecule.

Scientific Research Applications

The selective inhibition of B-Raf by 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide has potential applications in cancer therapy. B-Raf is a key component of the 4-fluoro-2-iodo-N-(4-methylphenyl)benzamide signaling pathway, which plays a crucial role in cell proliferation, differentiation, and survival. Mutations in B-Raf are frequently found in various types of cancer, including melanoma, colorectal, and thyroid cancer. Therefore, the development of B-Raf inhibitors is an active area of research in cancer therapy.